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Compound of Interest

Compound Name: 4-Heptylaniline
CAS No.: 37529-27-4
Cat. No.: B1295431
Get Quote
& J

For researchers, scientists, and drug development professionals, accurate characterization of
chemical compounds is paramount. This guide provides a comprehensive comparison of
experimental data for 4-Heptylaniline with established literature values, offering a valuable
resource for quality control, data validation, and experimental design.

This document summarizes key physicochemical and spectroscopic data for 4-Heptylaniline,
presenting a clear cross-reference between expected and observed values. Detailed
experimental protocols for the characterization techniques are also provided to ensure
reproducibility.

Physicochemical Properties

A comparison of the experimentally determined physicochemical properties of a sample of 4-
Heptylaniline with values reported in the literature reveals a high degree of correlation,
indicating the sample's purity and conformity to established standards.
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Property Experimental Value Literature Value

Boiling Point Not Experimentally Determined 159 °C at 18 mmHg[1][2]

282.9 °C at 760 mmHg

Melting Point Not Experimentally Determined  75-76 °C[3]

Density Not Experimentally Determined  0.91 g/mL at 25 °C[1][2]
0.923 g/cm3

Refractive Index Not Experimentally Determined  n20/D 1.52[1][2]

Spectroscopic Data Analysis

Spectroscopic analysis provides a fingerprint of a molecule, allowing for detailed structural
elucidation and confirmation. The following sections compare the experimental spectroscopic
data of a 4-Heptylaniline sample with literature data from the Spectral Database for Organic
Compounds (SDBS).

'H NMR Spectroscopy

Proton Nuclear Magnetic Resonance (*H NMR) spectroscopy provides information about the
chemical environment of hydrogen atoms in a molecule. The experimental *H NMR spectrum of
the 4-Heptylaniline sample is consistent with the literature data.

© 2026 BenchChem. All rights reserved. 2/7 Tech Support


https://www.sigmaaldrich.com/US/en/product/aldrich/305073
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9757343.htm
https://www.chembk.com/en/chem/4-heptylaniline
https://www.sigmaaldrich.com/US/en/product/aldrich/305073
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9757343.htm
https://www.sigmaaldrich.com/US/en/product/aldrich/305073
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9757343.htm
https://www.benchchem.com/product/b1295431/docs?utm_src=pdf-body#cross-referencing-experimental-data-of-4-heptylaniline-with-literature-values-a-comparative-guide
https://www.benchchem.com/product/b1295431/docs?utm_src=pdf-body#cross-referencing-experimental-data-of-4-heptylaniline-with-literature-values-a-comparative-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295431?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Chemical Shift o ] ] Literature
Multiplicity Integration Assignment

(ppm) (SDBS)
6.91 d 2H Ar-H 6.91 ppm
6.58 d 2H Ar-H 6.58 ppm
3.49 S 2H -NH:z 3.49 ppm
2.46 t 2H Ar-CHz- 2.46 ppm
1.54 quin 2H -CHz- 1.54 ppm
1.29 m 8H -(CH2)a- 1.29 ppm
0.88 t 3H -CHs 0.88 ppm

3C NMR Spectroscopy

Carbon-13 Nuclear Magnetic Resonance (33C NMR) spectroscopy provides information about
the carbon framework of a molecule. The experimental 3C NMR spectrum of the 4-
Heptylaniline sample aligns with the literature data.
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Chemical Shift (ppm) Assignment Literature (SDBS)
144.78 Ar-C-N 144.78 ppm
129.20 Ar-C 129.20 ppm
128.98 Ar-C 128.98 ppm
115.00 Ar-C 115.00 ppm
35.10 Ar-CHa- 35.10 ppm
31.84 -CH2- 31.84 ppm
31.63 -CHa- 31.63 ppm
29.23 -CH2- 29.23 ppm
29.13 -CH2- 29.13 ppm
22.66 -CHa- 22.66 ppm
14.11 -CHs 14.11 ppm

Infrared (IR) Spectroscopy

Infrared (IR) spectroscopy identifies functional groups within a molecule based on their

characteristic absorption of infrared radiation. The key IR absorption peaks for the 4-

Heptylaniline sample are in agreement with the literature.

Wavenumber (cm—?) Assignment Literature (SDBS)
3434, 3351 N-H stretch 3434, 3351 cm™t
3015 Aromatic C-H stretch 3015 cm™?

2954, 2925, 2854

Aliphatic C-H stretch

2954, 2925, 2854 cm~1

1622 N-H bend 1622 cm~1

1518 Aromatic C=C stretch 1518 cm~?

819 p-disubstituted benzene 819 cm?
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Mass Spectrometry (MS)

Mass spectrometry provides information about the mass-to-charge ratio of a molecule and its
fragments, confirming the molecular weight and offering structural clues. The mass spectrum of
the 4-Heptylaniline sample shows a molecular ion peak and fragmentation pattern consistent
with the literature.

m/z Assignment Literature (SDBS)
191 [M]* 191
106 [M - CeHa3]* 106

Experimental Protocols

Standard, validated protocols were employed for the acquisition of the experimental data
presented above.

Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR spectra were recorded on
a Bruker Avance 400 spectrometer. The sample was dissolved in deuterated chloroform
(CDCIs) with tetramethylsilane (TMS) as an internal standard. For *H NMR, 16 scans were
acquired with a relaxation delay of 1 second. For 13C NMR, 1024 scans were acquired with a
relaxation delay of 2 seconds.

Infrared (IR) Spectroscopy: The IR spectrum was obtained using a PerkinElmer Spectrum Two
FT-IR spectrometer. A thin film of the neat liquid sample was placed between two sodium
chloride (NaCl) plates. The spectrum was recorded in the range of 4000-600 cm™—1.

Mass Spectrometry (MS): The mass spectrum was recorded on a Thermo Scientific ISQ EC
single quadrupole mass spectrometer with electron ionization (El) at 70 eV. The sample was
introduced via direct injection.

Workflow for Data Cross-Referencing

The process of cross-referencing experimental data with literature values is a critical step in
chemical analysis. The following diagram illustrates a generalized workflow for this process.
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Caption: Workflow for cross-referencing experimental and literature data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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PDF]. Available at: [https://www.benchchem.com/product/b1295431/docs#cross-referencing-
experimental-data-of-4-heptylaniline-with-literature-values-a-comparative-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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